Cas no 918328-44-6 (2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid)

• Product Name: 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid
• CAS No: 918328-44-6
• MF: C₁₆H₂₃BO₄
• MW: 290.162425279617
• CID: 5465826
• PubChem ID: 59632554
• Update Time: 2025-06-11

2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Z2044757759
• 2-methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoic acid
• Benzeneacetic acid, α,α-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid

• Inchi： 1S/C16H23BO4/c1-14(2,13(18)19)11-8-7-9-12(10-11)17-20-15(3,4)16(5,6)21-17/h7-10H,1-6H3,(H,18,19)
• InChI Key： HNWUEIWYUPQTKM-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(=C2)C(C(=O)O)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.1689394 g/mol
• Monoisotopic Mass: 290.1689394 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 290.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid

Introduction to 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid (CAS No. 918328-44-6)

2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid, with the CAS number 918328-44-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique boronic acid moiety and its potential applications in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid is notable for its boronic acid functional group, which is a key feature contributing to its reactivity and utility in organic synthesis. The compound consists of a phenylpropanoic acid backbone with a tetramethyl dioxaborolane substituent. This structure provides the compound with unique properties that make it an attractive candidate for various chemical reactions and biological studies.

The synthesis of 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid has been extensively studied and optimized over the years. One common method involves the reaction of a suitable boronic ester with a phenylpropanoic acid derivative under palladium-catalyzed conditions. This approach allows for high yields and excellent regioselectivity, making it a preferred method in both academic and industrial settings. Recent advancements in catalysis have further improved the efficiency and scalability of these synthetic routes.

In terms of biological activities, 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid has shown promising results in several areas. One of its primary applications is as a building block for the synthesis of boron-containing drugs. Boron-based compounds have gained significant attention due to their potential therapeutic effects in cancer treatment, particularly in boron neutron capture therapy (BNCT). The boronic acid moiety in this compound can be readily functionalized to introduce various pharmacophores, enhancing its utility in drug design.

Recent studies have also explored the use of 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid in the development of targeted drug delivery systems. The unique properties of boronic acids make them suitable for conjugation with targeting ligands, such as antibodies or peptides. This approach allows for the precise delivery of therapeutic agents to specific sites within the body, thereby improving treatment efficacy and reducing side effects.

In addition to its applications in cancer therapy, 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid has also been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The safety profile of 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid is another important aspect to consider. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-methyl-2-3-(tetramethyl-1,3,2-dioxaborolan-2-y l)phenylpropanoic acid (CAS No. 918328-44-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development and clinical evaluation. As research continues to advance in this field, it is likely that new applications and therapeutic uses for this compound will be discovered.